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Compound of Interest

Compound Name: 5-Nitrothiophene-3-carbaldehyde

Cat. No.: B1360311

Essential Safety and Handling Guide for 5-
Nitrothiophene-3-carbaldehyde

For researchers, scientists, and drug development professionals, adherence to stringent safety
protocols is paramount when handling chemical compounds. This guide provides essential,
immediate safety and logistical information for the handling of 5-Nitrothiophene-3-
carbaldehyde (CAS No: 75428-45-4), including personal protective equipment (PPE),
operational procedures, and disposal plans.

Compound Identification:

Name: 5-Nitrothiophene-3-carbaldehyde

CAS Number: 75428-45-4

Molecular Formula: CsH3zNO3S

Physical Form: Powder

Hazard Summary: This compound is classified as harmful and requires careful handling to
avoid exposure. The primary hazards are:

e Causes skin irritation (H315)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1360311?utm_src=pdf-interest
https://www.benchchem.com/product/b1360311?utm_src=pdf-body
https://www.benchchem.com/product/b1360311?utm_src=pdf-body
https://www.benchchem.com/product/b1360311?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Causes serious eye irritation (H319)
o May cause respiratory irritation (H335)

The signal word for this chemical is "Warning" and it is associated with the GHS07 pictogram
for harmful substances.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling 5-
Nitrothiophene-3-carbaldehyde.
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Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Chemical safety goggles or a

face shield

Must be worn at all times when
handling the compound to
protect against splashes and
dust. Use eyewear tested and
approved under appropriate
government standards such as
OSHA 29 CFR 1910.133 or EU
EN166.[1]

Hands

Chemical-resistant gloves

Select gloves based on an
evaluation of the possible
hazards, duration of use, and
the chemical resistance and
physical properties of the glove
material. Nitrile gloves are a
common and effective choice

for handling powders.

Body

Laboratory coat or long-

sleeved protective clothing

A lab coat should be worn to
prevent skin contact. Ensure it

is fully buttoned.

Respiratory

NIOSH- or CEN-certified

respirator (if necessary)

Use only with adequate
ventilation.[1] If there is a risk
of inhaling dust, such as when
weighing or transferring large
quantities, a respirator is

recommended.[1]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety. The following

step-by-step guidance outlines the key procedures.

Receiving and Storage:
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 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2] The
recommended storage temperature is 4°C, under nitrogen.

o Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
hazard warnings.

Handling and Use:

o Ventilation: Always handle this compound in a well-ventilated area, preferably within a
chemical fume hood.[1]

e Avoid Dust Formation: Take care to avoid the formation of dust when handling the solid
material.[2][3]

o Personal Hygiene: Wash hands thoroughly after handling.[1] Avoid contact with skin, eyes,
and clothing.[1] Do not eat, drink, or smoke in the laboratory.

» Spill Management: In the event of a spill, prevent further leakage if it is safe to do so.[1]
Sweep up the solid material using a method that does not generate dust (e.g., using a
HEPA-filtered vacuum or by gently wetting the material) and place it into a suitable, labeled
container for disposal.[1][2]

Disposal:

o Waste Collection: All waste materials, including contaminated PPE and spilled material,
should be collected in a designated and properly labeled hazardous waste container.

e Regulations: Dispose of the chemical waste in accordance with all local, state, and federal
regulations. Do not allow the product to enter drains, waterways, or soil.[1]

Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 5-
Nitrothiophene-3-carbaldehyde from receipt to disposal.
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Caption: Workflow for handling 5-Nitrothiophene-3-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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